Cas no 37466-90-3 (Ethyl 3,4-diaminobenzoate)

• Product Name: Ethyl 3,4-diaminobenzoate
• CAS No: 37466-90-3
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD00179337
• CID: 54715
• PubChem ID: 458855
• Update Time: 2025-05-19

Ethyl 3,4-diaminobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,4-diaminobenzoate
• 3,4-Diaminobenzoic acid ethyl ester
• 3,4-Diamino-benzoesaeure-aethylester
• 3,4-diamino-benzoic acid ethyl ester
• 4-ethoxycarbonyl-o-phenylenediamine
• ethyl-3,4-diaminobenzoate
• 3,4-diamino-2-ethyl-benzoate;Ethyl 3,4-Diaminobenzoate
• IDI1_016151
• Maybridge3_004764
• Ethyl 3,4-diaminobenzoate, 97%
• MFCD00179337
• 37466-90-3
• CS-M1560
• Benzoic acid, 3,4-diamino-, ethyl ester
• E0930
• DTXSID60332576
• Q27459836
• SY043331
• NUJBTXFFJUGENN-UHFFFAOYSA-N
• 3,4-Diaminobenzoic acid, ethyl ester
• SCHEMBL940578
• EN300-110914
• PS-4104
• STR09661
• ETHYL3,4-DIAMINOBENZOATE
• FT-0639377
• F0001-1076
• AC-30075
• AKOS005169874
• CCG-249671
• A823679
• DB-049117
• DTXCID50283669
• FE34287
• 670-460-0

• MDL： MFCD00179337
• Inchi： 1S/C9H12N2O2/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h3-5H,2,10-11H2,1H3
• InChI Key： NUJBTXFFJUGENN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=1)N)N)=O

Computed Properties

• Exact Mass: 180.09000
• Monoisotopic Mass: 180.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: nothing
• Topological Polar Surface Area: 78.3A^2

Experimental Properties

• Color/Form: solid
• Density: 1.214
• Melting Point: 110.0 to 114.0 deg-C
• Boiling Point: 382.7 ℃ at 760 mmHg
• Flash Point: 216.1°C
• Refractive Index: 1.605
• PSA: 78.34000
• LogP: 2.19010
• Sensitiveness: Sensitive to air
• Solubility: Not determined

Ethyl 3,4-diaminobenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 3,4-diaminobenzoate

Comprehensive Guide to Ethyl 3,4-diaminobenzoate (CAS No. 37466-90-3): Properties, Applications, and Industry Insights

Ethyl 3,4-diaminobenzoate (CAS No. 37466-90-3) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates, dye synthesis, and advanced material research. With the growing demand for high-precision chemicals in biotechnology and sustainable manufacturing, this compound has garnered significant attention. Its molecular structure, featuring both amino and ester functional groups, enables versatile reactivity, making it a key building block in heterocyclic chemistry and polymer science.

The compound’s CAS number 37466-90-3 is frequently searched in academic databases and industrial procurement platforms, reflecting its relevance in R&D. Users often inquire about its solubility (e.g., in ethanol or DMSO), melting point (typically 98–102°C), and storage conditions (recommended at 2–8��C under inert gas). Recent trends highlight its potential in photodynamic therapy and organic electronics, aligning with the surge in green chemistry and nanotechnology applications.

From a synthetic perspective, Ethyl 3,4-diaminobenzoate serves as a precursor for benzimidazole derivatives, which are pivotal in designing corrosion inhibitors and bioactive molecules. Researchers also explore its use in covalent organic frameworks (COFs), a hot topic in materials science for gas storage and catalysis. SEO analytics reveal related queries such as "ethyl 3,4-diaminobenzoate synthesis protocol" and "safety data sheet for CAS 37466-90-3", underscoring the need for detailed technical documentation.

Industrially, the compound’s low toxicity profile and compatibility with microwave-assisted reactions align with the push for eco-friendly processes. Its applications extend to UV stabilizers and photoresist materials, addressing demands in the electronics and coatings sectors. Notably, patents involving 37466-90-3 often cite its utility in high-performance polymers, resonating with innovations in 3D printing and flexible displays.

To optimize handling, suppliers emphasize batch-specific purity certificates (≥98% HPLC) and analytical validation via NMR/LC-MS. Discussions in forums frequently address scaling-up challenges, such as controlling diamine oxidation during production. These insights cater to both academic labs and industrial-scale operators seeking cost-effective synthesis routes.

In summary, Ethyl 3,4-diaminobenzoate (CAS No. 37466-90-3) bridges fundamental research and cutting-edge applications. Its adaptability to green chemistry principles and emerging technologies positions it as a compound of enduring scientific and commercial value.